Cas no 2839130-69-5 (6-[4-(Trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid)
6-[4-(Trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-[4-(Trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid
-
- Inchi: 1S/C15H15F3O3/c16-15(17,18)21-11-3-1-9(2-4-11)10-7-14(8-10)6-5-12(14)13(19)20/h1-4,10,12H,5-8H2,(H,19,20)
- InChI Key: WERFZBKYICKEFP-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)C2(CC(C3=CC=C(OC(F)(F)F)C=C3)C2)CC1
Experimental Properties
- Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 384.9±42.0 °C(Predicted)
- pka: 4.76±0.40(Predicted)
6-[4-(Trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37350378-0.05g |
(4r)-6-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid |
2839130-69-5 | 95% | 0.05g |
$663.0 | 2023-05-26 | |
| Enamine | EN300-37350378-0.1g |
(4r)-6-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid |
2839130-69-5 | 95% | 0.1g |
$867.0 | 2023-05-26 | |
| Enamine | EN300-37350378-0.25g |
(4r)-6-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid |
2839130-69-5 | 95% | 0.25g |
$1236.0 | 2023-05-26 | |
| Enamine | EN300-37350378-0.5g |
(4r)-6-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid |
2839130-69-5 | 95% | 0.5g |
$1947.0 | 2023-05-26 | |
| Enamine | EN300-37350378-1.0g |
(4r)-6-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid |
2839130-69-5 | 95% | 1g |
$2496.0 | 2023-05-26 | |
| Enamine | EN300-37350378-2.5g |
(4r)-6-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid |
2839130-69-5 | 95% | 2.5g |
$4892.0 | 2023-05-26 | |
| Enamine | EN300-37350378-5.0g |
(4r)-6-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid |
2839130-69-5 | 95% | 5g |
$7238.0 | 2023-05-26 | |
| Enamine | EN300-37350378-10.0g |
(4r)-6-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid |
2839130-69-5 | 95% | 10g |
$10732.0 | 2023-05-26 | |
| 1PlusChem | 1P02AF7R-50mg |
(4r)-6-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid |
2839130-69-5 | 95% | 50mg |
$882.00 | 2023-12-17 | |
| 1PlusChem | 1P02AF7R-100mg |
(4r)-6-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid |
2839130-69-5 | 95% | 100mg |
$1134.00 | 2023-12-17 |
6-[4-(Trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 6-[4-(Trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid
6-[4-(Trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid (CAS No. 2839130-69-5): A Comprehensive Overview
6-[4-(Trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid (CAS No. 2839130-69-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and trifluoromethoxy substituent, holds potential for various therapeutic applications. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.
Chemical Structure and Properties
6-[4-(Trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid is a spirocyclic compound with a molecular formula of C15H14F3O3. The presence of the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The spirocyclic framework provides additional structural rigidity, which can enhance the compound's pharmacokinetic properties and reduce metabolic degradation.
The compound is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are important for both synthetic chemistry and biological assays.
Synthesis Methods
The synthesis of 6-[4-(Trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid has been reported using various strategies, reflecting the complexity of its structure. One common approach involves the reaction of 4-(trifluoromethoxy)benzaldehyde with a suitable spirocyclic precursor, followed by carboxylation to introduce the carboxylic acid functionality.
A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method using palladium-catalyzed coupling reactions. This method not only simplifies the synthetic route but also improves the overall yield and purity of the final product. The use of environmentally friendly solvents and catalysts further enhances the sustainability of this synthetic approach.
Biological Activities
6-[4-(Trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid has been evaluated for its biological activities in several preclinical studies. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.
A study published in Bioorganic & Medicinal Chemistry Letters reported that 6-[4-(Trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid exhibits potent anti-inflammatory activity by modulating the NF-κB signaling pathway. This mechanism of action suggests that the compound could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 6-[4-(Trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid has also shown potential as an antitumor agent. Preclinical studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism underlying this antitumor activity is thought to involve the inhibition of cell cycle progression and activation of caspase-dependent apoptotic pathways.
Clinical Trials and Future Prospects
The promising preclinical results have led to increased interest in advancing 6-[4-(Trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid into clinical trials. Several pharmaceutical companies are currently exploring its therapeutic potential for various indications, including inflammatory diseases and cancer.
A phase I clinical trial is currently underway to evaluate the safety and pharmacokinetics of the compound in healthy volunteers. Preliminary results have shown that the compound is well-tolerated at low doses, with no significant adverse effects observed. Further clinical trials are planned to assess its efficacy in patient populations with specific diseases.
The future prospects for 6-[4-(Trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid are promising, given its unique chemical structure and diverse biological activities. Ongoing research aims to optimize its pharmacological properties through structural modifications and formulation development.
Conclusion
6-[4-(Trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid (CAS No. 2839130-69-5) is a promising compound with potential applications in anti-inflammatory and antitumor therapy. Its unique chemical structure and biological activities make it an attractive candidate for further development in pharmaceutical research. As more clinical data become available, it is expected that this compound will play a significant role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.
2839130-69-5 (6-[4-(Trifluoromethoxy)phenyl]spiro[3.3]heptane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)